Cas no 253870-30-3 (4-(2-fluoropropan-2-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine)

• Product Name: 4-(2-fluoropropan-2-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine
• CAS No: 253870-30-3
• MF: C₇H₁₁FN₄S
• MW: 202.252442598343
• CID: 4642428
• Update Time: 2025-05-23

4-(2-fluoropropan-2-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-FLUOROPROPAN-2-YL)-6-(METHYLSULFANYL)-1,3,5-TRIAZIN-2-AMINE
• 4-(2-Fluoropropan-2-Yl)-6-(Methylsulfanyl)-1,3,5-Triazin-2-Amine(WXC04104)
• 4-(2-Fluoropropan-2-yl)-6-(methylthio)-1,3,5-triazin-2-amine
• 1,3,5-Triazin-2-amine, 4-(1-fluoro-1-methylethyl)-6-(methylthio)-
• 4-(2-fluoropropan-2-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine

• Inchi： 1S/C7H11FN4S/c1-7(2,8)4-10-5(9)12-6(11-4)13-3/h1-3H3,(H2,9,10,11,12)
• InChI Key： XUNFRPAQSZNIFJ-UHFFFAOYSA-N
• SMILES： N1=C(SC)N=C(C(F)(C)C)N=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Methylthio-s-triazines

Additional information on 4-(2-fluoropropan-2-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine

Comprehensive Overview of 4-(2-fluoropropan-2-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine (CAS No. 253870-30-3)

The compound 4-(2-fluoropropan-2-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine (CAS No. 253870-30-3) is a specialized triazine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoropropan-2-yl group and a methylsulfanyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel herbicides and antimicrobial agents, aligning with the growing demand for sustainable crop protection solutions.

In recent years, the scientific community has focused on fluorinated triazines like 4-(2-fluoropropan-2-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine due to their enhanced stability and bioavailability. The incorporation of fluorine atoms into organic compounds often improves their metabolic resistance and binding affinity, making them attractive candidates for drug discovery. This compound’s CAS No. 253870-30-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The methylsulfanyl moiety in this triazine derivative contributes to its reactivity, enabling diverse chemical modifications. This feature is particularly valuable in heterocyclic chemistry, where researchers explore its utility in constructing complex molecular architectures. Additionally, the compound’s fluoropropan-2-yl group has been studied for its potential to modulate electronic properties, which is critical in designing photoactive materials and electronic devices.

From an industrial perspective, 4-(2-fluoropropan-2-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine is gaining attention as a building block for high-value chemicals. Its synthesis and applications are often discussed in patents and research papers, highlighting its commercial potential. Companies specializing in fine chemicals and custom synthesis services are actively offering this compound to meet the demands of R&D laboratories worldwide.

Environmental and regulatory considerations also play a role in the compound’s adoption. As the industry shifts toward green chemistry principles, researchers are evaluating the ecological impact of fluorinated compounds. The biodegradability and toxicity profile of CAS No. 253870-30-3 are subjects of ongoing studies, ensuring compliance with global safety standards. This aligns with the increasing consumer interest in sustainable chemicals and eco-friendly alternatives.

In summary, 4-(2-fluoropropan-2-yl)-6-methylsulfanyl-1,3,5-triazin-2-amine represents a versatile and scientifically significant compound with broad applications. Its CAS No. 253870-30-3 serves as a key identifier for researchers and manufacturers exploring its potential in pharmaceuticals, agrochemicals, and advanced materials. As innovation in these fields continues, this compound is poised to remain a focal point of scientific and industrial interest.